Cas no 872313-24-1 (2-Butanone, 1-(butylthio)-)

• Product Name: 2-Butanone, 1-(butylthio)-
• CAS No: 872313-24-1
• MF: C₈H₁₆OS
• MW: 160.277041435242
• CID: 658831
• PubChem ID: 62040647
• Update Time: 2025-04-19

2-Butanone, 1-(butylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 1-(butylthio)-
• 1-butylsulfanylbutan-2-one
• Butylmercaptobutanon
• DTXSID10734309
• 872313-24-1
• 1-(BUTYLSULFANYL)BUTAN-2-ONE
• SCHEMBL14535085
• AKOS011317215

• Inchi： 1S/C8H16OS/c1-3-5-6-10-7-8(9)4-2/h3-7H2,1-2H3
• InChI Key： CTEPXXAAQFEXPW-UHFFFAOYSA-N
• SMILES： S(CC(CC)=O)CCCC

Computed Properties

• Exact Mass: 160.09218630g/mol
• Monoisotopic Mass: 160.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 91.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4Ų